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Compound of Interest

Compound Name: Ethyl-ammonium sulfate

Cat. No.: B3343170

Disclaimer: This document provides a comprehensive overview of the available health and
safety information for ethylammonium sulfate. It is intended for researchers, scientists, and
drug development professionals. A significant challenge in compiling this guide is the limited
publicly available safety and toxicological data specifically for mono-ethylammonium sulfate.
Consequently, this guide also draws upon data from closely related compounds, such as
diethylammonium sulfate and ammonium sulfate, to provide a broader understanding of
potential hazards. This practice, known as read-across, has inherent limitations, and the
information should be interpreted with caution. All data derived from related compounds are
clearly indicated.

Chemical Identification and Physical Properties

Ethylammonium sulfate can exist in two primary forms: mono-ethylammonium sulfate (from the
neutralization of ethylamine with sulfuric acid) and di-ethylammonium sulfate (from the
neutralization of diethylamine with sulfuric acid). It is crucial to distinguish between these
compounds, as their physicochemical and toxicological properties may differ.

Table 1: Physical and Chemical Properties
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Diethylammonium

Ethylammonium

Property Ammonium Sulfate
Sulfate Hydrogen Sulfate
CAS Number 26292-53-5[1][2] Not readily available 7783-20-2[3]
Molecular Formula CsH24N204S5[2][4] C2H9NO4S[5] (NHa4)2S04[6]
Molecular Weight 244.35 g/mol [2][4] 143.16 g/mol [5] 132.14 g/mol [3]
) ) White crystalline
Appearance Data not available Data not available ]
solid[3]
N ] 366.7°C at 760 ) Decomposes
Boiling Point Data not available
mmHg[2] >280°CJ[3]
Flash Point 175.6°C[2] Data not available Not flammable[7]

2.22E-06 mmHg at
25°C[2]

Vapor Pressure Data not available Data not available

Solubility Data not available Data not available Soluble in water[6]

Hazard Identification and Classification

Due to the lack of a specific, harmonized GHS classification for ethylammonium sulfate, the
following table summarizes the available information for related compounds.

Table 2: GHS Hazard Information (Note: Data is for related compounds)
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Diethylammonium Sulfate
(CAS 26292-53-5)

Hazard Class

Ammonium Sulfate (CAS
7783-20-2)

GHSO05 (Corrosion), GHS06

Pictograms ]
(Toxic), GHSO07 (Harmful)[1]

Not classified as hazardous[3]

Signal Word Danger[1]

No signal word[3]

H302: Harmful if
swallowed[1]H311: Toxic in
contact with skin[1]H314:
Causes severe skin burns and
Hazard Statements
eye damage[1]H318: Causes
serious eye damage[1]H332:
Harmful if inhaled[1]H335: May

cause respiratory irritation[1]

Not classified as hazardous|3]

P260, P264, P270, P271,
P280, P301+P312,
P301+P330+P331,
P302+P352,

Precautionary Statements P303+P361+P353,
P304+P340,
P305+P351+P338, P310,
P312, P321, P361, P363,
P405, P501[1]

Not classified as hazardous|[3]

Toxicological Data

Specific toxicological data for ethylammonium sulfate is not readily available in the public

domain. The table below presents data for ammonium sulfate as a reference.

Table 3: Toxicological Data for Ammonium Sulfate

Endpoint Value Species Route Source
LD50 4250 mg/kg Rat Oral [3]
LD50 > 2000 mg/kg Rat Dermal [3]
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A chronic toxicity and carcinogenicity study on ammonium sulfate in F344 rats concluded that
the no-observed-adverse-effect level (NOAEL) was 256 mg/kg bw/day for males and 284
mg/kg bw/day for females, and the compound was found to be non-carcinogenic under the
study conditions.[8]

Experimental Protocols

Detailed experimental protocols for the safety assessment of ethylammonium sulfate were not
found in the reviewed literature. However, standardized protocols for acute toxicity testing, such
as the OECD Test Guideline 423 for Acute Oral Toxicity, are typically employed.[9]

General Principles of an Acute Oral Toxicity Study (as per OECD 423):

o Test Animals: Typically rodents (e.g., rats or mice) are used. Animals are fasted before the
administration of the substance.[9]

o Dose Administration: The test substance is administered in a single dose by gavage. The
starting dose is selected from one of four fixed levels: 5, 50, 300, and 2000 mg/kg body
weight.[9]

» Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for a set period, typically 14 days.[9]

o Endpoint: The study allows for the determination of the LD50 (median lethal dose) and
provides information on the hazardous properties of the substance.[9]

Safe Handling and Emergency Procedures Workflow

Given the potential hazards associated with alkylammonium sulfates, a systematic approach to
handling is essential. The following workflow diagram outlines the key steps for safe laboratory
use.
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Workflow for Safe Handling of Ethylammonium Sulfate

Planning & Preparation

1. Risk Assessment
- Review available SDS
- Identify potential hazards
- Evaluate exposure routes

ased on hazards

2. PPE Selection
- Chemical resistant gloves
- Safety goggles/face shield
- Lab coat
- Respiratory protection (if needed)

;

3. Engineering Controls
- Work in a well-ventilated area
- Use a chemical fume hood

\

Handling & Use
A J

4. Handling Procedures
- Avoid generating dust/aerosols
- Prevent contact with skin and eyes
- Use appropriate tools

~
~

5. Storage
- Tightly closed container
- Cool, dry, well-ventilated area
- Away from incompatible materials

.

N
fter use SN

J

J

spill occurs \\\~\lf exposure occurs
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K\ Emergency Response )
N\,
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6. Spill Response 7. Exposure Response
- Evacuate area - Skin: Wash with soap and water
- Wear appropriate PPE - Eyes: Rinse with plenty of water
- Contain and clean up spill - Inhalation: Move to fresh air
- Dispose of waste properly - Ingestion: Seek medical attention
- J

Click to download full resolution via product page

Caption: Workflow for the safe handling of ethylammonium sulfate.
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Conclusion

The available data on the health and safety of ethylammonium sulfate is limited, necessitating
a cautious approach to its handling. The information on related compounds, particularly
diethylammonium sulfate, suggests that it may be harmful if swallowed, toxic in contact with
skin, and capable of causing severe skin burns and eye damage. Researchers and
professionals must adhere to stringent safety protocols, including the use of appropriate
personal protective equipment and engineering controls. In the absence of specific
toxicological data, it is prudent to treat ethylammonium sulfate with a high degree of caution,
assuming it possesses a hazard profile similar to that of other toxic and corrosive
alkylammonium salts. Further toxicological studies are required to fully characterize the health
and safety profile of ethylammonium sulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3343170#health-and-safety-information-for-handling-
ethylammonium-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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